Cas no 45296-31-9 (2-Propenoic acid,2-methyl-, heneicosyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, heneicosyl ester
• CAS No: 45296-31-9
• MF: C₂₅H₄₈O₂
• MW: 380.647428512573
• CID: 331756
• PubChem ID: 3016447
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, heneicosyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, heneicosyl ester
• henicosyl 2-methylprop-2-enoate
• henicosyl methacrylate
• 45296-31-9
• 4P785NT485
• EINECS 256-224-6
• DTXSID10196463
• NS00031515
• Heneicosyl 2-methyl-2-propenoate
• SCHEMBL19614591
• heneicosyl methacrylate
• 2-Propenoic acid, 2-methyl-, heneicosyl ester

• Inchi： 1S/C25H48O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-25(26)24(2)3/h2,4-23H2,1,3H3
• InChI Key： BYFBMQIXUIFFAU-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 380.365
• Monoisotopic Mass: 380.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.865
• Boiling Point: 455.5°Cat760mmHg
• Flash Point: 208°C
• Refractive Index: 1.454